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Compound of Interest

Compound Name: Cadmium-114

Cat. No.: B084361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic composition of

naturally occurring cadmium. It details the precise measurement techniques and protocols

essential for accurate isotopic analysis, catering to the needs of researchers and professionals

in various scientific fields, including drug development where isotopic labeling can be a crucial

tool.

Introduction to Cadmium Isotopes
Naturally occurring cadmium (Cd) is a moderately volatile element composed of eight isotopes.

Among these, six are considered stable for practical purposes, while two are radioactive with

exceptionally long half-lives.[1] The precise isotopic composition of cadmium in a sample can

provide valuable insights into its origin, transport, and biogeochemical cycling. The study of

cadmium isotopes is a powerful tool for tracing pollution sources, understanding nutrient cycles

in oceans, and investigating the formation of geological deposits.

Isotopic Abundance of Naturally Occurring
Cadmium
The isotopic composition of naturally occurring cadmium is a fundamental parameter in

geochemistry and environmental science. The abundances of its isotopes have been
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determined through extensive mass spectrometric analysis. The accepted standard atomic

weight of cadmium is 112.414±0.004 u.

Table 1: Isotopic Composition of Naturally Occurring Cadmium

Isotope Mass (Da)
Natural
Abundance
(atom %)

Nuclear Spin
(I)

Stability

106Cd 105.906461 1.25 0 Stable

108Cd 107.904176 0.89 0 Stable

110Cd 109.903005 12.49 0 Stable

111Cd 110.904182 12.80 1/2 Stable

112Cd 111.902757 24.13 0 Stable

113Cd 112.904400 12.22 1/2
Radioactive (β-

decay)

114Cd 113.903357 28.73 0 Stable

116Cd 115.904755 7.49 0
Radioactive (β-β-

decay)

Note: 113Cd and 116Cd are radioactive but have extremely long half-lives (8.04 x 1015 years

and 2.69 x 1019 years, respectively) and are thus considered part of the naturally occurring

isotopic composition.[1]

Experimental Protocols for Cadmium Isotope
Analysis
The determination of cadmium's isotopic composition requires high-precision analytical

techniques to resolve the small mass differences between isotopes and to accurately quantify

their relative abundances. The primary method employed for this purpose is Multi-Collector

Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[2][3][4] This section outlines a
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typical experimental protocol for the analysis of cadmium isotopes in solid environmental or

geological samples.

Sample Preparation and Digestion
The initial step involves the complete digestion of the solid sample to bring the cadmium into a

liquid form suitable for chemical separation and analysis.

Objective: To dissolve the sample matrix completely and release all cadmium into solution

without isotopic fractionation.

Procedure:

An accurately weighed aliquot of the powdered and homogenized sample (typically 50-200

mg) is placed in a clean, acid-leached Teflon vessel.

A mixture of high-purity, trace-metal grade nitric acid (HNO3) and hydrofluoric acid (HF) is

added to the vessel.[5] For samples with high organic content, a combination of HNO3

and hydrogen peroxide (H2O2) may be used.[6]

The vessel is sealed and heated in a high-temperature digestion bomb at approximately

190°C for 48 hours or digested using a microwave digestion system.[5][7] This ensures

the complete breakdown of silicate and other refractory minerals.

After cooling, the digest is evaporated to near dryness on a hotplate at a controlled

temperature (e.g., 110°C) to remove the HF.[3]

The residue is then re-dissolved in a known concentration of nitric acid (e.g., 2 M HCl or

HNO3) to prepare it for the next stage.[3]

Chromatographic Separation of Cadmium
To avoid isobaric interferences from other elements (e.g., 112Sn, 114Sn on 112Cd, 114Cd)

and matrix effects during mass spectrometric analysis, cadmium must be chemically separated

from the sample matrix.[3][4] This is typically achieved using anion exchange chromatography.

Objective: To isolate cadmium with high recovery and purity from the sample matrix.
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Procedure:

A column is packed with an anion exchange resin (e.g., AG-MP-1M).[4] The resin is pre-

cleaned and conditioned with appropriate acids.

The dissolved sample solution is loaded onto the column.

Matrix elements are eluted from the column using a series of acid washes of specific

concentrations.

Cadmium is then selectively eluted from the resin using a specific concentration of an

appropriate acid (e.g., 10 mL of H2O).[8]

For samples with particularly complex matrices or for very high-precision measurements, a

second chromatographic step using a different resin (e.g., TRU resin) may be employed to

further purify the cadmium fraction.[4]

The purified cadmium fraction is evaporated and re-dissolved in a dilute nitric acid solution

(e.g., 0.2 M HNO3) for mass spectrometric analysis.[6]

Mass Spectrometric Analysis (MC-ICP-MS)
The final step is the measurement of the isotopic ratios in the purified cadmium solution using a

Multi-Collector Inductively Coupled Plasma Mass Spectrometer.

Objective: To precisely measure the ion beam intensities of the different cadmium isotopes to

determine their ratios.

Procedure:

The purified sample solution is introduced into the MC-ICP-MS.

The instrument is tuned for optimal sensitivity and stability.

The ion beams of the cadmium isotopes are simultaneously measured by a series of

Faraday cup detectors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2021/ja/d0ja00424c
https://conf.goldschmidt.info/goldschmidt/2023/meetingapp.cgi/Paper/17210
https://pubs.rsc.org/en/content/articlelanding/2021/ja/d0ja00424c
https://pubmed.ncbi.nlm.nih.gov/17598089/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To correct for instrumental mass bias, which can affect the accuracy of the measured

isotope ratios, several strategies can be employed:

Sample-Standard Bracketing: The sample is bracketed by measurements of a certified

isotopic standard with a known cadmium isotopic composition (e.g., NIST SRM 3108).

[3]

Double-Spike Technique: A "double spike," which is an artificial mixture of two enriched

cadmium isotopes (e.g., 111Cd and 113Cd), is added to the sample before processing.

The known isotopic composition of the spike allows for a more accurate correction of

mass bias.[4]

Data is collected and processed to calculate the final isotopic ratios and abundances.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of cadmium

isotopic composition in a solid sample.
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Caption: General workflow for cadmium isotopic analysis.
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Conclusion
The precise determination of the isotopic composition of naturally occurring cadmium is a

complex but powerful analytical technique. By following rigorous experimental protocols, from

sample preparation and chemical separation to high-precision mass spectrometric analysis,

researchers can obtain valuable data for a wide range of applications in environmental science,

geochemistry, and beyond. This guide provides a foundational understanding of the principles

and methodologies involved, serving as a valuable resource for scientists and professionals

working with this important element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084361#isotopic-composition-of-naturally-occurring-
cadmium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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